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Compound of Interest

Compound Name: Desmedipham

Cat. No.: B1670296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Desmedipham for

selective post-emergence weed control in sugar beet (Beta vulgaris L.) studies. The information

compiled is based on various scientific studies and is intended to guide researchers in

developing effective weed management protocols.

Introduction
Desmedipham is a selective, systemic, post-emergence herbicide belonging to the

phenylcarbamate group.[1][2] It is primarily used to control a wide range of annual broadleaf

weeds in sugar beet cultivation.[1][3] Its mode of action involves the inhibition of photosynthetic

electron transport at photosystem II, leading to chlorosis, necrosis, and eventual desiccation of

susceptible weeds.[3] Desmedipham is often used in combination with other herbicides, such

as Phenmedipham and Ethofumesate, to broaden the spectrum of controlled weeds and

enhance efficacy. Sugar beets exhibit tolerance to Desmedipham due to their ability to rapidly

metabolize the herbicide.

Efficacy and Application Rates
The efficacy of Desmedipham is influenced by the weed species present, their growth stage,

and environmental conditions. It is most effective when applied to weeds at the cotyledon to

two-leaf stage. Application rates can vary, and often, split applications are employed to improve

weed control and minimize injury to the sugar beet crop.
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Table 1: Efficacy of Desmedipham and its Tank Mixes on
Various Weed Species

Weed Species
Herbicide
Treatment

Application
Rate (kg
a.i./ha)

Weed Control
Efficiency (%)

Reference

Amaranthus

retroflexus

(Redroot

Pigweed)

Desmedipham Not specified Effective

Chenopodium

album (Common

Lambsquarters)

Desmedipham +

Phenmedipham
Not specified Effective

Solanum nigrum

(Black

Nightshade)

Desmedipham +

Phenmedipham

+ Ethofumesate

Not specified Effective

Portulaca

oleracea

(Common

Purslane)

Desmedipham +

Phenmedipham

+ Ethofumesate

0.299 90

Broadleaf Weeds

(general)

Desmedipham +

Phenmedipham

+ Ethofumesate

0.23 + 0.23 +

0.23
High

Annual

Dicotyledonous

Weeds

Desmedipham +

Phenmedipham

+ Ethofumesate

Not specified 95.1 - 95.8

Various

broadleaf weeds

Desmedipham +

Ethofumesate +

Lenacil +

Phenmedipham

Not specified 68 - 71
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Table 2: Impact of Desmedipham-based Treatments on
Sugar Beet Yield

Herbicide
Treatment

Application
Rate (kg
a.i./ha)

Root Yield
(ton/ha)

Sugar Yield
(ton/ha)

Reference

Desmedipham +

Phenmedipham

+ Propaquizafop

0.46 + 0.46 + 0.1

Highest among

herbicide

treatments

Not specified

Desmedipham +

Phenmedipham

+ Ethofumesate

0.23 + 0.23 +

0.23
High Not specified

Phenmedipham

+ Desmedipham

+ Ethofumesate

+ Adigor

(adjuvant)

Recommended

rate
71.31 Not specified

Phenmedipham

+ Desmedipham

+ Ethofumesate

+ HydroMax

(adjuvant)

Recommended

rate
Not specified 13.21

Metamitron 4.5 73.66 Not specified

Weedy Check - 20.66 1.49

Experimental Protocols
Field Trial for Efficacy Evaluation
This protocol is a generalized procedure based on methodologies described in cited research.

Objective: To evaluate the efficacy of Desmedipham and its tank mixtures on weed control and

the response of sugar beet.

Materials:
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Certified sugar beet seeds

Desmedipham, Phenmedipham, Ethofumesate, and other herbicides as required

Adjuvants (e.g., non-ionic surfactant, methylated seed oil)

Calibrated backpack sprayer or research plot sprayer

Quadrats for weed density and biomass assessment

Equipment for sugar beet harvesting and yield analysis

Procedure:

Site Selection and Preparation: Choose a field with a known history of broadleaf weed

infestation. Prepare the seedbed according to standard agricultural practices for sugar beet

cultivation.

Experimental Design: Employ a randomized complete block design (RCBD) with at least

three replications. Plot sizes should be adequate for representative sampling (e.g., 3m x

10m).

Planting: Sow sugar beet seeds at the recommended depth and spacing.

Herbicide Application:

Apply herbicides post-emergence when the majority of weeds are at the cotyledon to 2-4

leaf stage and sugar beets are at a tolerant growth stage (e.g., 2-4 true leaves).

Calibrate the sprayer to deliver a consistent volume (e.g., 200-400 L/ha).

Prepare herbicide solutions according to the desired active ingredient rates. For tank

mixtures, ensure compatibility and follow the recommended mixing order.

Include a weedy check (no herbicide) and a hand-weeded check for comparison.

Data Collection:
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Weed Control: At 7, 14, and 28 days after treatment (DAT), assess weed control visually

(on a scale of 0-100%) and/or by counting weed density and measuring weed biomass

within randomly placed quadrats.

Crop Injury: Visually assess sugar beet injury (stunting, chlorosis, necrosis) at 7 and 14

DAT on a scale of 0-100%.

Yield and Quality: At harvest, determine the root yield and sugar content from the central

rows of each plot to minimize edge effects. Analyze for sucrose percentage and impurities.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.

Photosynthesis Inhibition Assay
Objective: To determine the effect of Desmedipham on the photosynthetic activity of target

weeds and sugar beet.

Materials:

Healthy, young potted plants of a susceptible weed species (e.g., Amaranthus retroflexus)

and sugar beet.

Desmedipham solution at a known concentration.

Portable photosynthesis system (e.g., LI-COR LI-6400XT).

Growth chamber with controlled light, temperature, and humidity.

Procedure:

Plant Growth: Grow plants to the 2-4 true leaf stage in a growth chamber.

Herbicide Treatment: Apply Desmedipham solution to the leaves of the test plants using a

laboratory sprayer. Treat control plants with a blank solution (without herbicide).

Photosynthesis Measurement:
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Measure the net photosynthetic rate (A), stomatal conductance (gs), and transpiration rate

(E) of a fully expanded young leaf from both treated and control plants at specific time

points (e.g., 1, 3, 10, and 24 hours after treatment).

Ensure that the conditions within the leaf cuvette of the photosynthesis system (light

intensity, CO2 concentration, temperature) are consistent across all measurements.

Data Analysis: Compare the photosynthetic parameters of the treated plants to the control

plants over time to quantify the inhibitory effect of Desmedipham.
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Caption: Mechanism of action of Desmedipham in susceptible weeds.
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Caption: Experimental workflow for a field trial evaluating Desmedipham.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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